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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767585 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Docosahexaenoic acid-d5 (DHA-d5). Adherence to

these procedures is critical for ensuring laboratory safety and maintaining the integrity of the

compound.

Hazard Identification and Risk Assessment
Docosahexaenoic acid-d5 is a deuterated polyunsaturated fatty acid. While fatty acids are

common in biological systems, their handling in a concentrated form in a laboratory setting

requires specific precautions. The primary hazards associated with DHA-d5 are:

Flammability: Classified as a flammable liquid and vapor.[1][2] Keep away from heat, sparks,

open flames, and other ignition sources.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory and Skin Irritation: May be irritating to the mucous membranes and upper

respiratory tract.[2] Prolonged or repeated exposure may be harmful through inhalation,

ingestion, or skin absorption.[2]

Isotopic Exchange: As a deuterated compound, care must be taken to prevent hydrogen-

deuterium exchange, which can compromise the isotopic purity of the material. This can be

catalyzed by protic solvents or acidic/basic conditions.[4][5]
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Quantitative Data Summary:

Property Value

Molecular Formula C₂₂H₂₇D₅O₂

Molecular Weight 333.52 g/mol

Appearance Varies; may be a neat oil or in solution

Storage Temperature

Freezer (-20°C or -80°C) is recommended for

long-term storage.[4][6] Protect from light, air,

and moisture.[4][6] Store under an inert

atmosphere.[3][4]

Hazard Classifications
Flammable Liquid (Category 2), Eye Irritation

(Category 2A)[1]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is contingent on the specific laboratory procedure and the

potential for exposure. The following table outlines the recommended PPE for handling

Docosahexaenoic acid-d5.
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Protection Type Recommended Equipment

Eye and Face

Safety glasses with side shields are the

minimum requirement. For procedures with a

higher risk of splashing, chemical splash

goggles should be worn.[7][8] A face shield used

in conjunction with goggles offers maximum

protection.[9][10]

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

or butyl rubber gloves are recommended.[8][9]

[10] Always inspect gloves for tears or punctures

before use. Change gloves immediately if they

become contaminated.

Body Protection

A laboratory coat is required for all handling

procedures. For larger quantities or procedures

with a significant splash risk, an acid-resistant or

chemical-resistant apron or suit should be

considered.[10]

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a fume hood, to minimize

inhalation of vapors. If a fume hood is not

available or if there is a risk of aerosol

generation, a respirator may be necessary.[10]

Consult with your institution's safety officer for

respirator selection and fit-testing.

Procedural Guidance for Donning and Doffing PPE:

Donning (Putting On):

1. Perform hand hygiene.

2. Put on the laboratory coat.

3. Put on safety glasses, goggles, or a face shield.
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4. Put on gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids skin contact with the outside of the glove.

2. Remove the laboratory coat, turning it inside out as you remove it.

3. Perform hand hygiene.

4. Remove eye and face protection.

5. Perform hand hygiene again.

Operational and Disposal Plans
Handling Protocol:

Preparation:

Read the Safety Data Sheet (SDS) for Docosahexaenoic acid-d5 before starting any

work.[1]

Ensure a chemical spill kit is readily accessible.

Work in a well-ventilated area, preferably a chemical fume hood.

Keep the container tightly closed when not in use.[2]

To prevent isotopic exchange, handle under an inert atmosphere such as nitrogen or

argon, especially when aliquoting or preparing solutions.[4] Use anhydrous, aprotic

solvents where possible.[4]

During Handling:

Avoid direct contact with skin, eyes, and clothing.[3]

Avoid breathing vapors or mists.[2]
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Use non-sparking tools and take precautionary measures against static discharge.[1][3]

Keep away from heat and ignition sources.[1][2][3]

Spill Response Protocol:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Protect: Wear appropriate PPE, including respiratory protection if necessary.

Contain: For liquid spills, absorb with an inert material such as sand, diatomite, or a universal

binder.[1]

Clean: Collect the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal. Decontaminate the spill area with a suitable solvent (e.g.,

ethanol), followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:

Waste Segregation: Collect all waste containing Docosahexaenoic acid-d5 in a designated,

labeled, and sealed container. Do not mix with other waste streams unless instructed to do

so by your institution's environmental health and safety (EHS) department.[11][12]

Container Management: Use containers that are compatible with the chemical. Ensure the

original labels are intact or that the container is clearly labeled with the contents.[12]

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Contact your institution's EHS office for specific disposal

procedures.

Prohibited Disposal: Do not dispose of Docosahexaenoic acid-d5 down the drain or in the

regular trash.[1][13]

Visualization of PPE Selection Logic
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The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Docosahexaenoic acid-d5.

PPE Selection Workflow for Docosahexaenoic Acid-d5

Start: Task Assessment

Exposure Potential

Required Personal Protective Equipment

Assess Handling Procedure

Low Potential
(e.g., small quantities, closed system)

Low Risk

High Potential
(e.g., large quantities, open system, heating)

High Risk

Minimum PPE:
- Safety Glasses with Side Shields

- Nitrile/Butyl Gloves
- Lab Coat

Enhanced PPE:
- Chemical Splash Goggles & Face Shield

- Nitrile/Butyl Gloves
- Chemical-Resistant Apron/Suit

- Work in Fume Hood

Click to download full resolution via product page

Caption: PPE selection workflow based on exposure risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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